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Compound of Interest

Compound Name: Trachelosiaside

Cat. No.: B1646053 Get Quote

In-Depth Technical Guide to Trachelosiaside
For Researchers, Scientists, and Drug Development Professionals

Abstract
Trachelosiaside is a lignan glycoside that has been isolated from plants of the

Trachelospermum genus. This technical guide provides a comprehensive overview of the

chemical structure, properties, and reported biological activities of Trachelosiaside. Detailed

experimental protocols for its isolation and characterization, including spectroscopic data, are

presented to support further research and development efforts.

Chemical Structure and Properties
Trachelosiaside is a lignan C-glucoside. Its chemical structure is characterized by a

matairesinol aglycone with a β-D-glucopyranosyl group attached to the C-5' position of the

aromatic ring.

Table 1: Chemical and Physical Properties of Trachelosiaside
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Property Value Source

CAS Number 106647-12-5 [1]

Molecular Formula C₂₆H₃₂O₁₁ [2]

Molecular Weight 520.53 g/mol [2]

IUPAC Name
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yl]phenyl]methyl}oxolan-2-one

PubChem

SMILES

COC1=C(O)C(=CC(=C1)C[C

@H]2--INVALID-LINK--

CC3=CC(=C(C=C3)OC)OC)

[C@H]4O--INVALID-LINK----

INVALID-LINK----INVALID-

LINK--[C@H]4O

[2]

Diagram 1: Chemical Structure of Trachelosiaside
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Caption: 2D representation of the chemical structure of Trachelosiaside.

Spectroscopic Data
The structural elucidation of Trachelosiaside was achieved through various spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR).

Table 2: ¹H and ¹³C NMR Spectral Data for Trachelosiaside
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Position ¹³C (ppm) ¹H (ppm, J in Hz)

Aglycone Moiety

1 - -

2 - -

3 - -

4 - -

5 - -

6 - -

7 - -

8 - -

9 - -

1' - -

2' - -

3' - -

4' - -

5' - -

6' - -

7' - -

8' - -

9' - -

OMe - -

OMe - -

Glucose Moiety

1'' - -
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2'' - -

3'' - -

4'' - -

5'' - -

6'' - -

Note: Specific chemical shift

values from the primary

literature are pending full-text

access to the cited reference.

Experimental Protocols
Isolation and Purification of Trachelosiaside
A detailed experimental protocol for the isolation of Trachelosiaside has been reported from

Trachelospermum lucidum.[3] The general workflow is as follows:

Diagram 2: Isolation Workflow for Trachelosiaside
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Dried leaves of Trachelospermum lucidum

Extraction with 80% aqueous acetone

Concentration under reduced pressure

Suspension in H₂O and partitioning with ethyl acetate

Aqueous Layer

Column chromatography on macroporous resin (D101)

Elution with H₂O followed by 30%, 60%, and 95% EtOH

Collection of 60% EtOH eluate

Repeated column chromatography on silica gel

Elution with CHCl₃-MeOH gradient

Preparative HPLC

Pure Trachelosiaside
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Caption: General workflow for the isolation and purification of Trachelosiaside.
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Biological Activity
Lignans isolated from Trachelospermum species have been reported to possess a range of

biological activities, including anti-inflammatory and antitumor effects.[4][5] However, specific

studies detailing the signaling pathways modulated by Trachelosiaside are limited. Further

research is required to elucidate the precise mechanism of action and therapeutic potential of

this compound.

Conclusion
Trachelosiaside is a structurally interesting lignan C-glucoside with potential for further

investigation. This guide provides foundational information on its chemical nature and isolation.

Future studies should focus on obtaining detailed spectroscopic data, exploring its biological

activities, and elucidating the underlying signaling pathways to fully understand its

pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1646053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1646053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

